Cas no 102236-40-8 (4(1H)-Pteridinimine,1,6,7-trimethyl-)

4(1H)-Pteridinimine,1,6,7-trimethyl- Properties

Names and Identifiers

• 4(1H)-Pteridinimine,1,6,7-trimethyl-
• 1,6,7-TRIMETHYLPTERIDIN-4(1H)-IMINE
• 4(1H)-Pteridinimine,1,6,7-trimethyl-(9CI)
• 6,7,8-TRIMETHYLPTERIDIN-2(8H)-IMINE
• 1,6,7-Trimethylpteridin-4-imine
• 102236-40-8
• +Expand

• InChIKey： NDBXGHSBNSJMBZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11N5/c1-5-6(2)13-9-7(12-5)8(10)11-4-14(9)3/h4,10H,1-3H3
• SMILES： CN1C2=C(N=C(C)C(C)=N2)C(=N)N=C1

Computed Properties

• Exact Mass: 189.10163
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 189.10144537g/mol
• Heavy Atom Count: 14
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.23